Cas no 827623-56-3 (2,3-Heptanediol, 1-(3-methoxyphenyl)-, (2S,3S)-)

• Product Name: 2,3-Heptanediol, 1-(3-methoxyphenyl)-, (2S,3S)-
• CAS No: 827623-56-3
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 682812
• PubChem ID: 71417167
• Update Time: 2025-04-19

2,3-Heptanediol, 1-(3-methoxyphenyl)-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Heptanediol, 1-(3-methoxyphenyl)-, (2S,3S)-
• (2S,3S)-1-(3-methoxyphenyl)heptane-2,3-diol
• DTXSID30836511
• 827623-56-3

• Inchi： 1S/C14H22O3/c1-3-4-8-13(15)14(16)10-11-6-5-7-12(9-11)17-2/h5-7,9,13-16H,3-4,8,10H2,1-2H3/t13-,14-/m0/s1
• InChI Key： JLEZKOUOTYZEFP-KBPBESRZSA-N
• SMILES： O[C@@H](CCCC)[C@H](CC1C=CC=C(C=1)OC)O

Computed Properties

• Exact Mass: 238.15689456g/mol
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.7Ų